Cas no 2357562-39-9 (2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone)

• Product Name: 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone
• CAS No: 2357562-39-9
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6503167
• PubChem ID: 154780164
• Update Time: 2025-06-11

2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-[1-(propan-2-yl)-1H-imidazol-2-yl]ethan-1-one
• 2357562-39-9
• EN300-27159229
• 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone

• Inchi： 1S/C8H10F2N2O/c1-5(2)12-4-3-11-8(12)6(13)7(9)10/h3-5,7H,1-2H3
• InChI Key： NWHZSYOKCKADIR-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC=CN1C(C)C)=O)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone

Comprehensive Overview of 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone (CAS No. 2357562-39-9)

2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone (CAS No. 2357562-39-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and imidazole moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's propan-2-ylimidazol-2-yl backbone contributes to its stability and reactivity, enabling applications in cross-coupling reactions and catalysis. Recent studies highlight its role in green chemistry, where fluorinated compounds like 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone are used to reduce environmental impact—a topic resonating with sustainability-focused industries. Its CAS No. 2357562-39-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the ethanone functional group allows for facile derivatization, making it a valuable building block for heterocyclic chemistry. Innovations in imidazole-based compounds have surged, driven by their efficacy in targeting metabolic pathways. This compound's difluoro substitution further enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a key concern in modern pharmacology.

In agrochemical applications, 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone is investigated for its potential as a precursor to herbicides and fungicides. The agricultural sector's shift toward eco-friendly solutions has amplified interest in fluorinated analogs, which often exhibit lower toxicity and higher selectivity. Searches for "fluorinated imidazole derivatives" and "sustainable agrochemical intermediates" underscore this trend.

Analytical characterization of CAS No. 2357562-39-9 typically involves NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. Quality control protocols are paramount, as impurities can affect downstream applications. The compound's propan-2-yl side chain also facilitates solubility in organic solvents, streamlining industrial-scale synthesis.

Future directions for 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone include exploring its enantioselective synthesis and biocatalytic transformations. With AI-driven drug discovery gaining traction, computational studies on its imidazol-2-yl scaffold could unlock new bioactive conformations. This aligns with frequent queries like "AI in fluorinated compound design" and "next-gen heterocyclic building blocks."

In summary, 2,2-Difluoro-1-(1-propan-2-ylimidazol-2-yl)ethanone represents a convergence of innovation in medicinal and agricultural chemistry. Its CAS No. 2357562-39-9 serves as a gateway to advanced research, addressing global challenges in health and sustainability. As scientific inquiries evolve, this compound is poised to remain at the forefront of molecular innovation.